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Compound of Interest

Compound Name: 1,1-Dibromoferrocene
Cat. No.: B15746753
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of 1,1'-
dibromoferrocene, a key organometallic compound with applications in synthesis and materials
science. The document details the crystallographic parameters, molecular geometry, and
experimental protocols for its synthesis and structural determination, offering valuable insights
for researchers in medicinal chemistry and materials science.

Core Crystallographic Data

The crystal structure of 1,1'-dibromoferrocene was determined by single-crystal X-ray
diffraction at a temperature of 100 K. The compound crystallizes in the monoclinic space group
P21, indicating a non-centrosymmetric arrangement in the solid state.[1] The crystallographic
data and refinement parameters are summarized in the table below.
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Parameter Value
Empirical Formula CioHsBrzFe
Formula Weight 343.82
Temperature 100(2) K
Wavelength 0.71073 A
Crystal System Monoclinic
Space Group P21

Unit Cell Dimensions

a 5.857(2) A
b 10.999(4) A
C 8.322(3) A
a 90°

B 106.69(3)°
y 90°

Volume 513.2(3) A3
z 2

Density (calculated) 2.224 Mg/m3
Absorption Coefficient 9.255 mm~!
F(000) 328

Data Collection & Refinement

Crystal Size 0.30x0.20 x 0.15 mm3

8 range for data collection 2.24 10 28.32°

Index ranges -7<h<7,-14<k<14,-11<1<10
Reflections collected 5220
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Independent reflections 2439 [R(int) = 0.0454]
Completeness to 6 = 28.32° 99.8 %

Refinement method Full-matrix least-squares on F2
Data / restraints / parameters 2439/11/137

Goodness-of-fit on F? 1.045

Final R indices [I > 20(1)] R1 =0.0320, wR2 = 0.0733

R indices (all data) R1 =0.0383, wR2 = 0.0762
Absolute structure parameter 0.43(2)

Largest diff. peak and hole 1.127 and -0.592 e A-3

Molecular Structure and Geometry

The molecular structure of 1,1'-dibromoferrocene reveals an eclipsed conformation of the two
cyclopentadienyl (Cp) rings. This conformation forces the two bromine substituents into close
proximity, with a measured Br---Br distance of 3.6172 (6) A.[1] The pseudo-torsion angle
between the two bromine atoms, defined by the centroids of the two Cp rings, is a mere 1.55
(2)°. This steric hindrance results in the bromine atoms being pushed slightly out of the plane of
their respective cyclopentadienyl rings.

Selected Bond Lengths and Angles

The following table summarizes key bond lengths and angles within the 1,1'-dibromoferrocene
molecule.
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Bond/Angle **Length (A) / Angle (°) **

Bond Lengths

Fe-C(1) 2.034(4)
Fe-C(2) 2.046(4)
Fe-C(3) 2.053(4)
Fe-C(4) 2.043(4)
Fe-C(5) 2.033(4)
Fe-C(6) 2.039(4)
Fe-C(7) 2.037(4)
Fe-C(8) 2.046(4)
Fe-C(9) 2.051(4)
Fe-C(10) 2.036(4)
Br(1)-C(1) 1.860(4)
Br(2)-C(6) 1.862(4)
C-C (average in Cp rings) 1.421(7)
Bond Angles

C(5)-C(1)-C(2) 108.3(4)
C(1)-C(2)-C(3) 108.1(4)
C(2)-C(3)-C(4) 107.7(4)
C(3)-C(4)-C(5) 108.1(4)
C(4)-C(5)-C(1) 107.8(4)
C(10)-C(6)-C(7) 108.2(4)
C(6)-C(7)-C(8) 108.1(4)
C(7)-C(8)-C(9) 107.8(4)
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C(8)-C(9)-C(10) 108.0(4)

C(9)-C(10)-C(6) 107.9(4)

Torsion Angles

C(2)-C(1)-Br(1)---Br(2) -178.9(3)
C(7)-C(6)-Br(2)---Br(1) 179.3(3)

Experimental Protocols

Synthesis of 1,1'-Dibromoferrocene

1,1'-Dibromoferrocene can be synthesized from 1,1'-dilithioferrocene

tetramethylethylenediamine (TMEDA) complex.

Procedure:

e Suspend solid 1,1'-dilithioferrocene-TMEDA disolvate (2.770 g, 6.437 mmol) in toluene (50

ml).

e Cool the suspension to 195 K under a dry nitrogen atmosphere.

¢ Add a solution of cyanogen bromide (1.500 g, 14.16 mmol) in toluene (35 ml) via a cannula.

« Stir the mixture overnight, allowing it to gradually warm to ambient temperature.

¢ Heat the mixture to reflux for 3 hours.

» Pour the reaction mixture over 500 g of ice, which yields a yellow solid.

o Allow the mixture to melt, then separate the toluene layer.

e Dry the toluene layer over MgSOa4 and then in vacuo.

 Dissolve the crude product in a minimum amount of warm ethanol and place it in a freezer

overnight.

« |solate a light-orange solid by filtration, identified as 1,1'-dibromoferrocene.
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o For crystallization, layer the filtrate with petroleum ether and allow it to evaporate slowly in air
to yield large orange-brown crystals suitable for X-ray crystallography.

Synthesis Workflow

& Drying } Crude 1,1"-Di }—" Recr 1 from Ethanol }—" Crystals of 1,1'-Dibromoferrocene

Click to download full resolution via product page

Caption: Synthetic workflow for 1,1'-dibromoferrocene.

Single-Crystal X-ray Diffraction

Data Collection: A suitable orange-brown crystal was mounted on a glass fiber. Data were
collected on a Bruker SMART APEX CCD diffractometer using graphite-monochromated Mo Ka
radiation (A = 0.71073 A) at 100(2) K. A series of w and ¢ scans were performed to collect a full
sphere of data.

Structure Solution and Refinement: The structure was solved by direct methods and refined by
full-matrix least-squares on F2 using the SHELXTL software package. All non-hydrogen atoms
were refined anisotropically. Hydrogen atoms were placed in calculated positions and refined
using a riding model.
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Crystallographic Analysis Workflow
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Final Crystal Structure

Click to download full resolution via product page

Caption: Workflow for the crystal structure analysis.

Conclusion

This guide provides a detailed overview of the crystal structure of 1,1'-dibromoferrocene,
supported by comprehensive crystallographic data and experimental protocols. The eclipsed
conformation and the resulting steric interactions between the bromine substituents are key
structural features. This information is crucial for understanding the reactivity and potential
applications of this compound in the design of novel ferrocene-based materials and
pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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